4-{3-[(3-chloro-2-methylphenyl)amino]-2-cyano-3-oxo-1-propen-1-yl}benzoic acid

• IUPAC Name: 4-[(E)-3-(3-chloro-2-methylanilino)-2-cyano-3-oxoprop-1-enyl]benzoic acid
• InChI: InChI=1S/C18H13ClN2O3/c1-11-15(19)3-2-4-16(11)21-17(22)14(10-20)9-12-5-7-13(8-6-12)18(23)24/h2-9H,1H3,(H,21,22)(H,23,24)/b14-9+
• InChI Key: QGHSVDVXQBLGAR-NTEUORMPSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=CC2=CC=C(C=C2)C(=O)O)C#N
• Isomeric SMILES: CC1=C(C=CC=C1Cl)NC(=O)/C(=C/C2=CC=C(C=C2)C(=O)O)/C#N
• Molecular Formula: C18H13ClN2O3
• Molecular Weight: 340.8 g/mol

Description

4-{3-[(3-chloro-2-methylphenyl)amino]-2-cyano-3-oxo-1-propen-1-yl}benzoic acid, also known as CCOP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. CCOP is a member of the family of compounds known as cyanoenones, which have been shown to have a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

4-{3-[(3-chloro-2-methylphenyl)amino]-2-cyano-3-oxo-1-propen-1-yl}benzoic acid exerts its biological effects through the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of genes involved in antioxidant and anti-inflammatory responses. This compound has been shown to increase the expression of antioxidant enzymes, such as heme oxygenase-1 (HO-1), and to decrease the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the activation of the Nrf2 pathway, the induction of antioxidant enzymes, and the inhibition of pro-inflammatory cytokines. This compound has also been shown to have anticancer properties, including the ability to induce apoptosis and inhibit cell proliferation in a variety of cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-[(3-chloro-2-methylphenyl)amino]-2-cyano-3-oxo-1-propen-1-yl}benzoic acid in laboratory experiments is its potent anti-inflammatory and antioxidant properties, which make it useful in the study of inflammatory diseases and oxidative stress. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research on 4-{3-[(3-chloro-2-methylphenyl)amino]-2-cyano-3-oxo-1-propen-1-yl}benzoic acid, including the development of more efficient synthesis methods, the study of its effects on other biological pathways, and the development of novel drug formulations for clinical use. Additionally, further studies are needed to fully understand the potential applications of this compound in the treatment of inflammatory diseases and cancer.

Synthesis Methods

4-{3-[(3-chloro-2-methylphenyl)amino]-2-cyano-3-oxo-1-propen-1-yl}benzoic acid can be synthesized using a variety of methods, including the reaction of 4-hydroxybenzoic acid with 3-amino-2-chloro-6-methylbenzonitrile, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

4-{3-[(3-chloro-2-methylphenyl)amino]-2-cyano-3-oxo-1-propen-1-yl}benzoic acid has been extensively studied for its potential applications in scientific research, particularly in the areas of cancer and inflammation. Studies have shown that this compound has potent anti-inflammatory and antioxidant properties, which may make it useful in the treatment of a variety of inflammatory diseases, including arthritis, asthma, and inflammatory bowel disease.